Cas no 7746-35-2 (3-Methyl-1-(3-nitrophenyl)-1H-indazole)

• Product Name: 3-Methyl-1-(3-nitrophenyl)-1H-indazole
• CAS No: 7746-35-2
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 983492
• PubChem ID: 11218985
• Update Time: 2025-04-20

3-Methyl-1-(3-nitrophenyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(3-nitrophenyl)-1H-indazole
• 3-methyl-1-(3-nitro-phenyl)-1h-indazole
• 3-methyl-1-(3-nitrophenyl)indazole
• 1H-indazole, 3-methyl-1-(3-nitrophenyl)-
• LogP
• AKOS022172013
• AC-17969
• AKOS015963832
• (1-Methyl-2-pyrrolyl)acetonitrile
• 7746-35-2
• DTXSID00459150
• SCHEMBL24933448

• Inchi： 1S/C14H11N3O2/c1-10-13-7-2-3-8-14(13)16(15-10)11-5-4-6-12(9-11)17(18)19/h2-9H,1H3
• InChI Key： CRSIFRAIZXAGMW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)N1C2C=CC=CC=2C(C)=N1)=O

Computed Properties

• Exact Mass: 253.08523
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96